5-nitro-N-(4-nitrophenyl)thiophene-2-carboxamide
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Overview
Description
5-nitro-N-(4-nitrophenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C11H7N3O5S and its molecular weight is 293.25. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Transformation
Research has explored various chemical syntheses and transformations involving compounds related to 5-nitro-N-(4-nitrophenyl)thiophene-2-carboxamide. For example, Androsov (2008) demonstrated the ring-opening of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole, which ultimately forms nonaromatic 1,1-dialkylindolium-2-thiolates, a process relevant to the synthesis of thiophene-based compounds (Androsov, 2008). Similarly, Rangnekar and Mavlankar (1991) reported the efficient synthesis of 5-(4-nitrophenyl)-2-benzoxazol-2-yl-c-hetero-fused thiophenes, highlighting the versatility of thiophene derivatives in chemical synthesis (Rangnekar & Mavlankar, 1991).
Anticancer Activity
A study by Atta and Abdel-Latif (2021) focused on the synthesis of 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, which were evaluated for their anticancer activity. These thiophene-2-carboxamide derivatives showed promising inhibitory activity against various cell lines, especially those containing thiazolidinone ring or thiosemicarbazide moiety in their structures (Atta & Abdel-Latif, 2021).
Radiosensitization and Cytotoxicity
Threadgill et al. (1991) synthesized a series of nitrothiophene-5-carboxamides and evaluated them as radiosensitizers and bioreductively activated cytotoxins. The study highlights the potential of nitrothiophene derivatives in enhancing the effectiveness of radiotherapy in hypoxic cells, a significant step in cancer treatment (Threadgill et al., 1991).
Crystal Structure Analysis
Freeman, Lu, and Ziller (1995) described the crystal structure of 3-benzyl-5-phenyl-2-p-tolylthiophene, providing insights into the structural properties of thiophene derivatives. This research is crucial for understanding the molecular geometry and potential applications of these compounds in various fields (Freeman, Lu, & Ziller, 1995).
Environmental Applications
Zhao et al. (2020) researched the use of thiophene derivatives in environmental applications, particularly in the removal of contaminants. They synthesized Ni(II) coordination polymers using thiophene dicarboxylates, demonstrating their effectiveness in contaminant removal and providing a novel approach to environmental remediation (Zhao et al., 2020).
Future Directions
Thiophene and its derivatives have attracted great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Therefore, the synthesis and characterization of novel thiophene moieties, including 5-nitro-N-(4-nitrophenyl)thiophene-2-carboxamide, with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .
Properties
IUPAC Name |
5-nitro-N-(4-nitrophenyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3O5S/c15-11(9-5-6-10(20-9)14(18)19)12-7-1-3-8(4-2-7)13(16)17/h1-6H,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSALWINKZXABAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC=C(S2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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